N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide

• IUPAC Name: N-[(E)-(5-ethylthiophen-2-yl)methylideneamino]-2-(2-hydroxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C23H19N3O2S/c1-2-15-11-12-16(29-15)14-24-26-23(28)19-13-21(18-8-4-6-10-22(18)27)25-20-9-5-3-7-17(19)20/h3-14,27H,2H2,1H3,(H,26,28)/b24-14+
• InChI Key: IXGZUJDPTDPQID-ZVHZXABRSA-N
• Canonical SMILES: CCC1=CC=C(S1)C=NNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4O
• Isomeric SMILES: CCC1=CC=C(S1)/C=N/NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4O
• Molecular Formula: C23H19N3O2S
• Molecular Weight: 401.5 g/mol

Description

N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide, also known as ETQ, is a synthetic compound that has attracted significant attention in scientific research due to its potential therapeutic properties. ETQ belongs to the class of quinoline derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide is not fully understood. However, it has been proposed that N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in inflammation and cancer progression. N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has been shown to modulate various biochemical and physiological processes in cells. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), which is involved in inflammation, and topoisomerase II, which is involved in DNA replication. N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has also been shown to modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has been shown to exhibit significant anti-inflammatory and anti-cancer activities, making it a promising candidate for further investigation. However, there are also limitations to the use of N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity need to be further investigated.

Future Directions

There are several future directions for the investigation of N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide. Further studies are needed to elucidate its mechanism of action and to investigate its potential use in the treatment of various diseases. N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide can also be modified to improve its therapeutic properties and reduce its potential side effects. Additionally, the development of novel synthetic methods for N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide can lead to the discovery of new derivatives with improved activities.

Synthesis Methods

The most common method for synthesizing N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide involves the condensation of 2-hydroxy-1,4-naphthoquinone with 5-ethyl-2-thiophenecarboxaldehyde and hydrazine hydrate in the presence of a catalyst. The resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit significant anti-inflammatory, anti-cancer, and anti-viral activities. N'-[(5-ethyl-2-thienyl)methylene]-2-(2-hydroxyphenyl)-4-quinolinecarbohydrazide has been investigated for its potential use in the treatment of various diseases such as cancer, HIV, and hepatitis B.